N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline

• IUPAC Name: N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline
• InChI: InChI=1S/C15H14N4O/c1-2-4-13(5-3-1)17-11-8-14-18-15(19-20-14)12-6-9-16-10-7-12/h1-7,9-10,17H,8,11H2
• InChI Key: GGLOVNAYIJPJFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NCCC2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C15H14N4O
• Molecular Weight: 266.30 g/mol

Description

N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline, also known as POA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine and agriculture. POA is a heterocyclic organic compound that contains a pyridine ring, an oxadiazole ring, and an aniline group.

Scientific Research Applications

N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline has been shown to exhibit anticancer, antiviral, and antimicrobial activities. In agriculture, N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline has been shown to exhibit herbicidal and insecticidal activities. In material science, N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline has been shown to exhibit fluorescent properties, making it useful in the development of sensors and imaging agents.

Mechanism of Action

The mechanism of action of N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline is not fully understood. However, it has been suggested that N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline may act by inhibiting the activity of enzymes or proteins involved in various cellular processes such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline can inhibit the growth of cancer cells, viruses, and bacteria. In vivo studies have shown that N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline can reduce tumor growth and improve survival rates in animal models. N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline has also been shown to exhibit herbicidal and insecticidal activities, making it useful in agriculture.

Advantages and Limitations for Lab Experiments

N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline also exhibits various activities, making it useful in a wide range of experiments. However, N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline also has several limitations. Its mechanism of action is not fully understood, and it may exhibit off-target effects, making it difficult to interpret results.

Future Directions

There are several future directions for N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline research. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to develop more potent and selective derivatives of N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline. Additionally, N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline could be further studied for its potential applications in material science, such as developing fluorescent sensors and imaging agents. Finally, N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline could be studied for its potential applications in other fields such as environmental science and energy storage.

Synthesis Methods

N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline can be synthesized using a multistep process that involves the reaction of 4-aminopyridine with 2-chloroacetic acid to form 2-(4-pyridyl)glycine. This intermediate is then reacted with thionyl chloride to form 2-(4-pyridyl)acetyl chloride, which is further reacted with hydrazine hydrate to form 2-(4-pyridyl)hydrazine. The final step involves the reaction of 2-(4-pyridyl)hydrazine with 2-bromoethyl-5-nitro-1,3-oxazole to form N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]aniline.